1-(4-Bromobenzyl)-1H-1,2,4-triazole

• IUPAC Name: 1-[(4-bromophenyl)methyl]-1,2,4-triazole
• InChI: InChI=1S/C9H8BrN3/c10-9-3-1-8(2-4-9)5-13-7-11-6-12-13/h1-4,6-7H,5H2
• InChI Key: GIMRDIDKYYDTBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NC=N2)Br
• Molecular Formula: C9H8BrN3
• Molecular Weight: 238.08 g/mol

Description

1-(4-Bromobenzyl)-1H-1,2,4-triazole, also known as 4-Bromobenzyl-1,2,4-triazole or BBT, is a synthetic organic compound that belongs to the triazole family of compounds. It is a colorless, crystalline solid that is insoluble in water, but soluble in organic solvents such as ethanol and dimethylsulfoxide (DMSO). BBT is a useful reagent in organic synthesis, and has been used in a variety of scientific research applications, including biochemical and physiological studies.

Scientific Research Applications

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Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with enzymes such as glutathione s-transferase p . This enzyme plays a crucial role in the detoxification of harmful substances in the body.

Mode of Action

The bromobenzyl group could potentially undergo nucleophilic substitution reactions .

Biochemical Pathways

Similar compounds have been found to inhibit α-glucosidase, an enzyme involved in carbohydrate metabolism . Inhibition of this enzyme can play an important role in the treatment of degenerative diseases, such as type-II diabetes mellitus .

Result of Action

Similar compounds have shown antioxidant activities and have been found to be effective against both gram-positive and gram-negative bacteria .

Synthesis routes and methods I

Procedure details

A mixture of 1 g of 4-bromobenzyl bromide, 0.41 g of 1,2,4-triazole, 0.55 g of potassium carbonate and 33 mg of potassium iodide in 30 ml of acetone is stirred at 50° for 20 hours. The solid is removed by filtration and the solution is concentrated by evaporation. The resulting crude precursor (1) is purified by column chromatography (SiO2, hexane/ethyl acetate 1:1) and crystallised from ether; m.p. 77°-79°; 1H-NMR (CDCl3): δ=5.3 (2H,s), 7.15 and 7.5 (4H,m), 7.95 (1H,s), 8.08 (1H,m).

Synthesis routes and methods II

Procedure details

DMF and KOH (3.3 g, 58 mmol) were stirred together at rt for 5 minutes before adding 1,2,4-triazole (1 g, 14.5 mmol). After a further 30 minutes, the reaction mixture was cooled to 0° C. and 1-bromo-4-bromomethyl-benzene (7.2 g, 29 mmol) was added dropwise over 5 minutes. The reaction mixture was heated to 60° C., then cooled to rt, extracted with ethyl acetate and water, and subsequently dried over K2CO3. The solvent was evaporated to yield yellow-white crystals, which, upon repeated recrystallisation, (ethylacetate/isohexane) yielded 0.60 g of the sub-title compound as white crystals (62% isolated yield).